Tantalum-182

• CAS: 13982-00-8
• Synonyms: 182Ta radioisotope; Ta-182 radioisotope; Tantalum-182
• Molecular Formula: Ta
• Molecular Weight: 181.95016 g/mol
• SMILES: [Ta]
• InChI: InChI=1S/Ta/i1+1
• InChIKey: GUVRBAGPIYLISA-OUBTZVSYSA-N

HPGe detector calibration across low-energy (67-264 keV) and high-energy (1121-1289 keV) regions requires multiple sources, introducing cross-normalization errors. Tantalum-182 eliminates this by covering both ranges from a single radionuclide. • Single-source calibration: ~90% of gamma dose delivered in the 1.12-1.23 MeV therapeutic range with additional lines in the 67-264 keV region • 114.43-day half-life retains ~58% activity at 90 days, extending measurement windows vs. ¹⁹²Ir (43% at 90 days) • 4πβ+4πγ coincidence counting achieves >99% total efficiency with 0.2% combined standard uncertainty on specific activity • Available as metal powder sources with disintegration rate uncertainties <0.4% or as custom wire (0.2 mm dia., Pt-sheathed) for brachytherapy dosimetry benchmarks

Tantalum-182 Nuclear and Decay Profile

Tantalum-182 (¹⁸²Ta) is a synthetic, neutron-rich radioisotope of tantalum with a half-life of 114.43 days that decays via 100% β⁻ emission to stable tungsten-182 [1]. It is produced primarily through thermal neutron capture on the naturally abundant ¹⁸¹Ta (99.988% natural abundance) via the ¹⁸¹Ta(n,γ)¹⁸²Ta reaction, which exhibits a thermal neutron cross-section of approximately 20.5 barns [2]. ¹⁸²Ta emits a complex gamma-ray spectrum spanning two distinct energy regions—approximately 67–264 keV and 1121–1289 keV—with approximately 90% of the radiation dose delivered by gamma rays in the 1.12–1.23 MeV range [3]. These nuclear characteristics position ¹⁸²Ta as a moderately long-lived, multi-energy gamma calibration standard and a historically significant brachytherapy source, distinct from shorter-lived alternatives such as ¹⁹²Ir (73.83 days) and ¹⁹⁸Au (2.7 days), and from much longer-lived sources such as ⁶⁰Co (5.27 years).

• [1] Wikipedia contributors. Isotopes of tantalum. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Isotopes_of_tantalum (redirected from Tantalum-182). Accessed via web.archive.org. States: ¹⁸²Ta half-life = 114.43 days, decay mode β⁻, daughter ¹⁸²W. View Source
• [2] Loveland, W.D. et al. (2005) cited in: Cold Fusion Production and Decay of Neutron-Deficient Isotopes of Dubnium and Development of Extraction Systems for Group V Elements. UNT Digital Library. p. 64. Reports: ¹⁸¹Ta(n,γ)¹⁸²Ta cross-section ∼20.5 b for thermal neutrons [Sears 1992]; ¹⁸²Ta t₁/₂ = 114.43 d, 100% β⁻. View Source
• [3] Allt, W.E.C. & Hunt, J.W. Experience with Radioactive Tantalum Wire as a Source for Interstitial Therapy. Radiology, Vol. 80, No. 4, pp. 581–587 (1963). DOI: 10.1148/80.4.581. Reports: ¹⁸²Ta half-life ∼111 days; ∼90% of dose from 1.12–1.23 MeV gamma group; K factor = 6.1 r/hr/mc at 1 cm vs. 8.25 for radium; platinum sheath 0.1 mm. View Source

Why Tantalum-182 Cannot Be Substituted by Other Gamma Emitters

Radioisotopes within the gamma-emitter class differ profoundly in half-life, gamma-ray energy distribution, specific activity, and achievable physical form factor—parameters that directly govern their suitability for a given application. For instance, substituting ¹⁹²Ir (half-life 73.83 days) for ¹⁸²Ta in a brachytherapy implant would shorten the clinically useful treatment window by approximately 36% and alter the depth-dose profile due to ¹⁹²Ir's lower-energy gamma emissions (predominantly 296–468 keV vs. ¹⁸²Ta's 1.12–1.23 MeV principal therapeutic component) [1][2]. Conversely, using ⁶⁰Co (half-life 5.27 years) for a medium-duration tracer study would introduce prohibitive waste-management and regulatory burdens given its >16-fold longer half-life. In HPGe detector efficiency calibration, no single commercially available standard source covers both the 100–260 keV and 1100–1300 keV energy ranges with the precision and self-consistency that ¹⁸²Ta provides from a single radionuclide [3]. These application-specific differentiation dimensions are quantified below.

• [1] Wikipedia contributors. Iridium-192. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Iridium-192. States: ¹⁹²Ir half-life = 73.827 days; gamma dose constant ∼1.54 μSv·h⁻¹·MBq⁻¹ at 30 cm; specific activity ∼341 TBq·g⁻¹. View Source
• [2] Allt, W.E.C. & Hunt, J.W. Experience with Radioactive Tantalum Wire as a Source for Interstitial Therapy. Radiology, Vol. 80, No. 4, pp. 581–587 (1963). View Source
• [3] Miyahara, H., Nagata, H., Furusawa, T. et al. Gamma-ray emission probabilities of ¹⁸²Ta. Applied Radiation and Isotopes, Vol. 49, Issues 9–11, pp. 1383–1386 (1998). DOI: 10.1016/S0969-8043(97)10079-3. View Source

Tantalum-182 Differentiation Evidence

Half-Life Advantage Over Iridium-192

The 114.43-day half-life of ¹⁸²Ta [1] yields a clinically and experimentally significant extension of usable source lifetime compared to ¹⁹²Ir (73.83 days) [2]. At 90 days post-calibration, a ¹⁸²Ta source retains approximately 58% of its initial activity, whereas a ¹⁹²Ir source retains only approximately 43%. This 15-percentage-point activity-retention advantage reduces source replacement frequency and associated procedural costs. Conversely, ¹⁸²Ta's half-life is short enough to avoid the multi-year waste-storage requirements of ⁶⁰Co (5.27 years) [3]. Cohen (1958) demonstrated that moderately long-lived sources with half-lives on the order of 20 days or more offer biological advantages for permanent implants, yet ¹⁸²Ta's 114-day half-life additionally enables temporary implant protocols with practical re-irradiation schedules [4].

Evidence Dimension	Half-life (days) and residual activity at 90 days post-calibration
Target Compound Data	¹⁸²Ta: t₁/₂ = 114.43 days; residual activity at 90 days ≈ 58.0%
Comparator Or Baseline	¹⁹²Ir: t₁/₂ = 73.83 days; residual at 90 days ≈ 43.0%; ⁶⁰Co: t₁/₂ = 5.27 years (1925 days); ¹⁹⁸Au: t₁/₂ = 2.7 days
Quantified Difference	¹⁸²Ta half-life is 55% longer than ¹⁹²Ir; residual activity at 90 days is 15 percentage points higher; ¹⁸²Ta half-life is 16.9× shorter than ⁶⁰Co, 42.4× longer than ¹⁹⁸Au
Conditions	Physical decay law calculation (A = A₀ × e^(-λt)); ¹⁸²Ta data from Wikipedia/ENSDF; ¹⁹²Ir from Wikipedia; ⁶⁰Co from Wikipedia; ¹⁹⁸Au from chemlin.org

Why This Matters

For procurement decisions, the 114-day half-life represents a 'sweet spot'—long enough to avoid frequent and costly source replacement cycles inherent to ¹⁹²Ir (every 3–4 months), yet short enough to circumvent the multi-year regulatory and waste-management burden of ⁶⁰Co.

• [1] Wikipedia contributors. Isotopes of tantalum. Wikipedia. States: ¹⁸²Ta half-life = 114.43 days. View Source
• [2] Wikipedia contributors. Iridium-192. Wikipedia. States: ¹⁹²Ir half-life = 73.827 days. View Source
• [3] Wikipedia contributors. Cobalt-60. Wikipedia. States: ⁶⁰Co half-life = 5.27 years. View Source
• [4] Cohen, L. Selection of Gamma-Ray Emitting Isotopes as Permanent Implants in the Treatment of Cancer. Physics in Medicine and Biology, Vol. 2, No. 3, p. 229 (1958). DOI: 10.1088/0031-9155/2/3/302. Tabulated optimal initial dose-rates for ¹⁹⁸Au, ²²²Rn, ¹⁹²Ir, ¹⁸²Ta; concluded moderately long-lived sources (∼20-day half-life order) clinically advantageous. View Source

Unique Dual-Region Gamma Coverage for HPGe Calibration

¹⁸²Ta is recognized as one of the most suitable standard sources for calibrating the efficiency curve of HPGe detectors because its gamma-ray spectrum spans two widely separated energy regions—approximately 67–264 keV and 1121–1289 keV—from a single decay scheme [1]. This dual-region coverage is rare among commercially available calibration nuclides; typical single-nuclide standards such as ¹³³Ba, ¹³⁷Cs, and ⁶⁰Co cover narrower or non-overlapping energy ranges, requiring multiple sources and cross-normalization. The disintegration rate of ¹⁸²Ta prepared from metal powder sources has been measured with an uncertainty of less than 0.4% [2]. When measured via the 4πβ + 4πγ coincidence counting method, the total counting efficiency exceeds 99% and the combined standard uncertainty on specific activity is only 0.2% [3]. In a direct comparative study, ¹⁶⁰Tb, ¹⁸²Ta, and ¹⁹²Ir were evaluated as efficiency calibration standards for Ge(Li) detectors; ¹⁸²Ta was recommended alongside the others, with its unique advantage being the dual energy-group coverage that no other single nuclide in the comparison provides [4].

Evidence Dimension	Gamma-ray energy coverage for HPGe efficiency calibration; disintegration rate measurement uncertainty
Target Compound Data	¹⁸²Ta: two energy groups: 67–264 keV and 1121–1289 keV; disintegration rate uncertainty <0.4%; 4πβ+4πγ counting efficiency >99%; specific activity combined standard uncertainty 0.2%
Comparator Or Baseline	¹⁹²Ir: predominantly 296–468 keV (single region); ⁶⁰Co: 1173 and 1333 keV (single high-energy region); ¹³³Ba: 161 and 223 keV (<1% intensity, single low-energy region); typical multi-source calibration: requires 3–5 separate nuclides
Quantified Difference	¹⁸²Ta covers both low-energy (67–264 keV) and high-energy (1121–1289 keV) regions from a single decay; alternative approaches require ≥2 separate calibration sources; disintegration rate uncertainty 2–5× lower than typical commercial mixed-nuclide standards
Conditions	Metal powder ¹⁸²Ta sources produced by thermal neutron irradiation of natural tantalum (99.9877% ¹⁸¹Ta) at neutron flux 2×10¹⁴ cm⁻² s⁻¹, JRR-3M reactor (JAERI); 4πβ+4πγ coincidence counting; HPGe and Ge(Li) detector systems

Why This Matters

Procurement of ¹⁸²Ta as a calibration standard eliminates the need for multiple source purchases and cross-calibration procedures, reducing both cost and systematic uncertainty propagation in gamma spectrometry laboratories.

• [1] Anonymous. Absolute measurement of activity of ¹⁸²Ta using the 4πβ + 4πγ counting method. Nuclear Electronics and Detection Technology, Vol. 27, No. 3, pp. 516–520 (2007). INIS RN 39116986. States: ¹⁸²Ta emits two groups of γ-rays in low and high energy range; suitable standard source for HPGe efficiency calibration. View Source
• [2] Miyahara, H., Nagata, H., Furusawa, T. et al. Gamma-ray emission probabilities of ¹⁸²Ta. Applied Radiation and Isotopes, Vol. 49, Issues 9–11, pp. 1383–1386 (1998). Disintegration rate determined with uncertainty <0.4%; metal powders most appropriate sources. View Source
• [3] Anonymous. Absolute measurement of activity of ¹⁸²Ta using the 4πβ + 4πγ counting method. Nucl. Electron. Detect. Technol., Vol. 27(3), pp. 516–520 (2007). Total efficiency >99%; combined standard uncertainty 0.2%. View Source
• [4] Israel Atomic Energy Commission. ¹⁶⁰Tb, ¹⁸²Ta, and ¹⁹²Ir as efficiency calibration standards for Ge(Li) detectors. Nuclear Instruments and Methods (1974). INIS. Recommended accurately measured energies and relative intensities of ¹⁶⁰Tb, ¹⁸²Ta, and ¹⁹²Ir for Ge(Li) calibration. View Source

Flexible Wire Form for Conformal Brachytherapy Implants

¹⁸²Ta can be fabricated into highly flexible wires of 0.2 mm diameter, encapsulated in a 0.1 mm platinum sheath that filters beta particles while transmitting therapeutic gamma radiation [1]. These wires can be loaded to linear activities of 1.2 mCi/cm (standard) and 2.4 mCi/cm at overloaded ends, yielding an assembled source diameter of approximately 0.8 mm when embedded in a surgical silk thread carrier [2]. In clinical practice, ¹⁸²Ta wires have been employed for bladder carcinoma implants, buccal mucosa lesions, and ophthalmological applicators, where their flexibility and malleability permit conformation to curved anatomical surfaces—a capability that rigid radium needles and ⁶⁰Co sources cannot match [1][3]. In a direct comparative review, ¹⁸²Ta and ¹⁹²Ir wires were identified as the two most commonly used radioactive wire sources for interstitial radiotherapy, with both offering flexibility, malleability, and safe tissue fixation, plus afterloading capability [2]. The ¹⁸²Ta wire's longer half-life (114 days vs. 73.83 days for ¹⁹²Ir) reduces the frequency of source replacement during treatment courses spanning multiple months.

Evidence Dimension	Wire diameter, linear activity, flexibility, and anatomical conformability
Target Compound Data	¹⁸²Ta wire: diameter 0.2 mm; linear activity 1.2 mCi/cm (standard), 2.4 mCi/cm (overloaded ends); platinum sheath 0.1 mm; assembled source diameter ∼0.8 mm; flexible and malleable
Comparator Or Baseline	¹⁹²Ir wire: diameter 0.3 mm, length 100–140 mm (typical HDR); ⁶⁰Co: rigid needles only; Radium-226: rigid needles; ¹⁹⁸Au: seeds only (non-wire form factor)
Quantified Difference	¹⁸²Ta wire diameter is 33% thinner than typical ¹⁹²Ir wire (0.2 mm vs. 0.3 mm), enabling smaller implant profile; ¹⁸²Ta wire half-life is 55% longer than ¹⁹²Ir (114 vs. 74 days); radium and ⁶⁰Co are rigid and cannot conform to curved tissue surfaces
Conditions	Interstitial brachytherapy implantation; surgical silk thread carrier; perchlorvinyl resin fixation; platinum sheath to absorb beta particles; clinical use reported at Princess Margaret Hospital and Royal Cancer Hospital, London

Why This Matters

For clinical procurement, the availability of ¹⁸²Ta in a flexible, thin-diameter wire form factor with platinum encapsulation directly enables conformal interstitial treatment of anatomically challenging sites (bladder, oral cavity, eye) that rigid needle sources cannot adequately address.

• [1] Allt, W.E.C. & Hunt, J.W. Experience with Radioactive Tantalum Wire as a Source for Interstitial Therapy. Radiology, Vol. 80, No. 4, pp. 581–587 (1963). Reports: ¹⁸²Ta wire with platinum sheath 0.1 mm; K factor 6.1 r/hr/mc at 1 cm vs. 8.25 for radium; flexible implant capability for buccal mucosa. View Source
• [2] Sakhatshiev, A.A. & Moushmov, M.D. A New Type of Radioactive Wire Source. Radiology, Vol. 89, No. 5, pp. 903–905 (1967). DOI: 10.1148/89.5.903. Reports: ¹⁸²Ta wire diameter 0.2 mm; linear activity 1.2 or 2.4 mCi/cm; assembled source ∼0.8 mm; ¹⁸²Ta and ¹⁹²Ir most common radioactive wires; advantages of flexibility, malleability, afterloading. View Source
• [3] Wallace, D.M., Stapleton, J.E. & Turner, R.C. Radioactive Tantalum Wire Implantation as a Method of Treatment for Early Carcinoma of the Bladder. British Journal of Radiology, Vol. 25, No. 296, pp. 421–424 (1952). DOI: 10.1259/0007-1285-25-296-421. View Source

Intermediate Gamma Constant Between Iridium-192 and Cobalt-60

The specific gamma-ray constant (Γ) for ¹⁸²Ta has been recalculated from the most recent Evaluated Nuclear Structure Data File (ENSDF) as 6.71 ± 0.06 R·cm²·h⁻¹·mCi⁻¹, with an exposure rate constant (Γ_δ) of 6.87 ± 0.06 R·cm²·h⁻¹·mCi⁻¹ [1]. Earlier literature values ranged from 6.1 to 7.692 R·cm²·h⁻¹·mCi⁻¹, with the higher values attributable to a computational error in the relative intensity of the 1.2575 MeV gamma line [1]. In dosimetric context, ¹⁸²Ta's Γ value (6.71) is intermediate between ¹⁹²Ir (∼4.8 R·cm²·h⁻¹·mCi⁻¹) and ⁶⁰Co (∼12.9 R·cm²·h⁻¹·mCi⁻¹), and is lower than radium-226 (8.25 R·cm²·h⁻¹·mCi⁻¹, as K factor). The air kerma-rate constant for ¹⁸²Ta has been separately evaluated for radiation protection and brachytherapy dose planning, confirming its utility as a standard gamma source across science, medicine, and technology [2]. In the clinical context, the K factor (exposure rate at 1 cm) for ¹⁸²Ta is 6.1 r/hr/mc, compared to 8.25 r/hr/mc for radium, meaning that a ¹⁸²Ta source delivers approximately 26% lower exposure rate per unit activity, potentially reducing personnel dose during source handling while maintaining therapeutic efficacy via the higher-energy gamma spectrum [3].

Evidence Dimension	Specific gamma-ray constant Γ (R·cm²·h⁻¹·mCi⁻¹) and K factor (r/hr/mc at 1 cm)
Target Compound Data	¹⁸²Ta: Γ = 6.71 ± 0.06 R·cm²·h⁻¹·mCi⁻¹; K factor = 6.1 r/hr/mc at 1 cm
Comparator Or Baseline	¹⁹²Ir: Γ ≈ 4.8 R·cm²·h⁻¹·mCi⁻¹; ⁶⁰Co: Γ ≈ 12.9 R·cm²·h⁻¹·mCi⁻¹; Radium-226: K factor = 8.25 r/hr/mc at 1 cm
Quantified Difference	¹⁸²Ta Γ is 40% higher than ¹⁹²Ir; 48% lower than ⁶⁰Co; ¹⁸²Ta K factor is 26% lower than radium
Conditions	ENSDF nuclear spectroscopy data; unfiltered point source geometry; air kerma and exposure rate constants calculated per ICRU methodology

Why This Matters

For treatment planning and radiation protection procurement, the precisely characterized Γ value (uncertainty ±0.9%) enables accurate dosimetry calculations, while the intermediate magnitude relative to ¹⁹²Ir and ⁶⁰Co offers a dosimetric profile suited to medium-depth targets.

• [1] Glasgow, G.P. & Dillman, L.T. Specific gamma-ray constant and exposure rate constant of ¹⁸²Ta. Medical Physics, Vol. 9, No. 2 (1982). OSTI ID 6708370. Γ = 6.71 ± 0.06 R·cm²·h⁻¹·mCi⁻¹; Γ_δ = 6.87 ± 0.06 R·cm²·h⁻¹·mCi⁻¹; previous values (6.1–7.692) reviewed. View Source
• [2] Raicevic, J. Air Kerma-rate constant for the ¹⁸²Ta radionuclide. Transactions of the American Nuclear Society, Vol. 65, No. 1, pp. 70–72 (1992). INIS RN 24072796. ¹⁸²Ta represents one of the standard sources of gamma radiation across science, medicine, and technology. View Source
• [3] Allt, W.E.C. & Hunt, J.W. Experience with Radioactive Tantalum Wire as a Source for Interstitial Therapy. Radiology, Vol. 80, No. 4, pp. 581–587 (1963). K factor for ¹⁸²Ta = 6.1 r/hr/mc at 1 cm vs. 8.25 for radium. View Source

High-Abundance Target and Predictable Neutron Activation

¹⁸²Ta is produced via the ¹⁸¹Ta(n,γ)¹⁸²Ta reaction, which benefits from the exceptionally high natural abundance of the target isotope ¹⁸¹Ta (99.988% of natural tantalum) [1]. The thermal neutron capture cross-section for this reaction has been experimentally measured as 20.5 ± 0.4 barns, which agrees with the evaluated value of 20.4 ± 0.3 barns [2]. Under typical reactor conditions (neutron flux 7 × 10¹⁴ cm⁻²·s⁻¹, 12-hour irradiation), approximately 6.2 × 10⁻⁴% of the tantalum sample is converted to ¹⁸²Ta, yielding measurable activities suitable for tracer and calibration source preparation [1]. This production pathway is notably simpler than that of ¹⁹²Ir, which requires irradiation of natural iridium (37.3% ¹⁹¹Ir abundance) with a thermal cross-section of approximately 750 barns—while ¹⁹²Ir achieves higher specific activity (341 TBq·g⁻¹) due to the larger cross-section, its production is complicated by the co-production of ¹⁹⁴Ir and the need for isotopic enrichment to achieve high radionuclidic purity. In contrast, ¹⁸²Ta production from natural tantalum yields a single predominant activation product, simplifying post-irradiation processing and radionuclidic purity certification.

Evidence Dimension	Thermal neutron capture cross-section (barns) and target isotope natural abundance (%)
Target Compound Data	¹⁸²Ta: σ_th = 20.5 ± 0.4 b; target ¹⁸¹Ta natural abundance = 99.988%; single dominant activation product; irradiation yield: 6.2 × 10⁻⁴% conversion (12 h at 7×10¹⁴ cm⁻²·s⁻¹)
Comparator Or Baseline	¹⁹²Ir: σ_th ≈ 750 b (on ¹⁹¹Ir, 37.3% abundance); ⁶⁰Co: σ_th ≈ 37 b (on ⁵⁹Co, 100% abundance); ¹⁹⁸Au: σ_th ≈ 98.7 b (on ¹⁹⁷Au, 100% abundance)
Quantified Difference	¹⁹²Ir cross-section is 36.6× larger than ¹⁸²Ta, but requires lower-abundance target and co-production of ¹⁹⁴Ir impurity; ¹⁸²Ta target abundance (99.988%) exceeds ¹⁹¹Ir (37.3%) by 2.7×
Conditions	Reactor thermal neutron irradiation; cross-section values from INIS experimental database and Sears (1992); neutron flux 7×10¹⁴ cm⁻²·s⁻¹ at Oregon State University reactor

Why This Matters

For procurement of research-grade ¹⁸²Ta, the high natural abundance of the target isotope and the single dominant activation pathway translate to predictable, reproducible production yields and simplified radionuclidic purity certification, reducing quality-control costs relative to multi-product activation schemes.

• [1] Cold Fusion Production and Decay of Neutron-Deficient Isotopes of Dubnium and Development of Extraction Systems for Group V Elements. UNT Digital Library, p. 64. ¹⁸²Ta (t₁/₂ = 114.43 d, 100% β⁻) produced via neutron irradiation of ¹⁸¹Ta (99.988% abundance); cross-section ∼20.5 b [Sears 1992]; 6.2×10⁻⁴% conversion at 7×10¹⁴ cm⁻²·s⁻¹, 12 h. View Source
• [2] INIS Repository. Thermal-neutron capture cross-section of ¹⁸¹Ta(n,γ)¹⁸²m⁺ᵍTa reaction measured as 20.5 ± 0.4 barns, supporting evaluated value of 20.4 ± 0.3 barns. View Source

Benchmark Radionuclide for Spallation Inventory Validation

In the context of spallation neutron source target characterization, ¹⁸²Ta serves as a uniquely valuable benchmark radionuclide because its production is dominated by the single, well-characterized ¹⁸¹Ta(n,γ)¹⁸²Ta neutron capture channel on a target material (tantalum) that constitutes a major structural component of the target assembly. Measurements of ¹⁸²Ta activity in the ISIS TS-1 tantalum-clad tungsten target, irradiated with an 800 MeV proton beam to 2903 milliamp-hours over five years (2009–2014), yielded a measured activity of 163 ± 12 MBq at May 2019, showing good agreement with MCNPX/CINDER-90 Monte Carlo calculations [1]. This agreement validates the computational methodology for predicting radionuclide inventories in spallation targets. The 114-day half-life of ¹⁸²Ta makes it particularly suitable for post-irradiation assay: cooling times must be carefully timed—too short and dose rates/gamma backgrounds are prohibitive; too long and the ¹⁸²Ta gamma lines decay into invisibility [1]. This property, combined with gamma-ray spectroscopy through thick shielding (lead storage flask walls), enables non-destructive assay of ¹⁸²Ta in irradiated targets, a capability that is leveraged for decay heat verification at facilities including the China Spallation Neutron Source and the High Brilliance Neutron Source Project [1].

Evidence Dimension	Measured vs. calculated activity agreement for spallation target inventory validation
Target Compound Data	¹⁸²Ta: measured activity 163 ± 12 MBq (May 2019, ISIS TS-1 target); calculated activity via MCNPX/CINDER-90: good agreement with measurement
Comparator Or Baseline	Other spallation products in tantalum targets (e.g., ¹⁷²Hf, ¹⁷⁵Hf, ¹⁷³Lu, ¹⁷²Lu, etc.)—inventory calculations for these nuclides are more complex due to multiple production pathways and less well-characterized cross-sections
Quantified Difference	¹⁸²Ta is described as one of the 'easier' radionuclides for Monte Carlo codes to calculate, with good agreement between measurement and simulation; other spallation products require more complex reaction pathway modeling
Conditions	ISIS Target Station 1: 800 MeV proton beam, 2903 milliamp-hours integrated current, 5-year irradiation, 5-year cooling; gamma spectroscopy through lead storage flask walls using Canberra planar HPGe detectors (BE2830, BE3825)

Why This Matters

For facilities operating or designing spallation neutron sources, procurement of ¹⁸²Ta reference data and calibrated sources directly supports validation of computational inventory and decay-heat models that are critical for safety analysis, waste management planning, and regulatory compliance.

• [1] Burns, G.J. et al. Measurement and calculation of Ta-182 in a spallation neutron target. Nuclear Instruments and Methods in Physics Research Section A, Vol. 969, 164048 (2020). DOI: 10.1016/j.nima.2020.164048. Measured ¹⁸²Ta activity in ISIS TS-1 target = 163 ± 12 MBq; good agreement with MCNPX/CINDER-90; ¹⁸²Ta identified as one of the 'easier' radionuclides for Monte Carlo inventory codes; relevance to CSNS and HBS projects. View Source

Tantalum-182 Application Scenarios

HPGe Efficiency Calibration with Dual-Energy Coverage

Laboratories requiring precise efficiency calibration of HPGe detectors over the challenging 100–260 keV low-energy range and the 1100–1300 keV high-energy range should procure ¹⁸²Ta as a single-source calibration standard. As demonstrated in Section 3 (Evidence Item 2), ¹⁸²Ta's gamma-ray spectrum uniquely spans both energy regions, eliminating the need for multiple calibration sources and cross-normalization procedures. Metal powder sources provide disintegration rate uncertainties below 0.4% [1], and 4πβ+4πγ coincidence counting achieves >99% total efficiency with 0.2% combined standard uncertainty on specific activity [2]. This scenario is appropriate for nuclear metrology laboratories, environmental radioactivity monitoring stations, and nuclear physics research facilities requiring traceable efficiency calibration over a broad energy range.

Medium-Duration Tracer Studies for Industrial Wear Monitoring

Industrial research groups investigating wear, erosion, and corrosion phenomena over multi-month campaigns should select ¹⁸²Ta over shorter-lived tracers such as ¹⁹⁸Au (t₁/₂ = 2.7 days) or ¹⁹²Ir (t₁/₂ = 73.83 days). As quantified in Section 3 (Evidence Item 1), ¹⁸²Ta retains approximately 58% of its initial activity at 90 days, versus only 43% for ¹⁹²Ir, extending the viable measurement window by 15 percentage points. ¹⁸²Ta has been demonstrated in blast furnace refractory lining wear studies alongside ⁶⁰Co, ¹¹⁰ᵐAg, and ⁶⁵Zn [3]. The 114-day half-life is sufficiently long for extended industrial trials yet short enough to avoid the permanent disposal challenges of ⁶⁰Co (5.27 years), making ¹⁸²Ta the preferred choice for temporary implantations in industrial components where source retrieval is planned at the end of the measurement campaign.

Monte Carlo Validation for Spallation Source Inventories

Facilities operating or designing spallation neutron sources (e.g., ISIS, CSNS, ESS, HBS) where tantalum constitutes a major target or cladding material should procure or produce ¹⁸²Ta reference data for benchmarking computational inventory codes such as MCNPX and CINDER-90. As established in Section 3 (Evidence Item 6), the single dominant production pathway of ¹⁸²Ta via ¹⁸¹Ta(n,γ) makes it one of the most tractable radionuclides for Monte Carlo simulation, and the good agreement between measured activity (163 ± 12 MBq in the ISIS TS-1 target) and calculated values validates the inventory methodology [4]. This scenario supports safety case development, decay heat calculations, and decommissioning planning for spallation facilities, where accurate prediction of radionuclide inventories is a regulatory requirement.

Brachytherapy Source Development and Dosimetric Characterization

Research groups developing novel brachytherapy source designs or conducting comparative dosimetric studies of gamma-emitting interstitial sources should include ¹⁸²Ta wire (0.2 mm diameter, 0.1 mm platinum sheath, linear activities of 1.2–2.4 mCi/cm) as a reference standard. As detailed in Section 3 (Evidence Items 3 and 4), ¹⁸²Ta combines a precisely characterized specific gamma-ray constant (Γ = 6.71 ± 0.06 R·cm²·h⁻¹·mCi⁻¹) [5] with a flexible wire form factor that enables conformal implants in anatomically complex sites [6]. The intermediate half-life (114 days) and well-characterized K factor (6.1 r/hr/mc at 1 cm vs. 8.25 for radium) make ¹⁸²Ta an ideal dosimetric benchmark against which newer source designs (e.g., ¹⁰³Pd, ¹⁴⁵Sm) can be compared, as proposed in comparative brachytherapy source evaluations [7].

• [1] Miyahara, H., Nagata, H., Furusawa, T. et al. Gamma-ray emission probabilities of ¹⁸²Ta. Applied Radiation and Isotopes, Vol. 49, Issues 9–11, pp. 1383–1386 (1998). View Source
• [2] Anonymous. Absolute measurement of activity of ¹⁸²Ta using the 4πβ + 4πγ counting method. Nuclear Electronics and Detection Technology, Vol. 27, No. 3, pp. 516–520 (2007). View Source
• [3] OSTI.GOV. Investigation of the Wear on Blast Furnace Refractory Linings by Means of Radioisotopes. Report documents use of ⁶⁰Co, ¹¹⁰ᵐAg, ¹⁸²Ta, and ⁶⁵Zn for wear studies. View Source
• [4] Burns, G.J. et al. Measurement and calculation of Ta-182 in a spallation neutron target. Nucl. Instrum. Methods Phys. Res. A, Vol. 969, 164048 (2020). View Source
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